molecular formula C10H15ClN2 B8422075 N-(4-Chloro-2-methyl-phenyl)-propane-1,3-diamine

N-(4-Chloro-2-methyl-phenyl)-propane-1,3-diamine

Cat. No.: B8422075
M. Wt: 198.69 g/mol
InChI Key: NJVJKBJDYVXUDU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-Chloro-2-methyl-phenyl)-propane-1,3-diamine is a useful research compound. Its molecular formula is C10H15ClN2 and its molecular weight is 198.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H15ClN2

Molecular Weight

198.69 g/mol

IUPAC Name

N'-(4-chloro-2-methylphenyl)propane-1,3-diamine

InChI

InChI=1S/C10H15ClN2/c1-8-7-9(11)3-4-10(8)13-6-2-5-12/h3-4,7,13H,2,5-6,12H2,1H3

InChI Key

NJVJKBJDYVXUDU-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)Cl)NCCCN

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-chloro-2-methylaniline (8 g) and 3-bromopropylamine hydrobromide (5 g) was heated at 100° C. for fifteen minutes. After cooling to room temperature, the resulting crystalline solid was dissolved in water (50 mL) and one equivalent of sodium hydroxide was added. This solution was then washed with ethyl ether and basified with excess sodium hydroxide. It was then extracted with dichloromethane, the combined extracts were dried over anhydrous potassium carbonate and evaporated to dryness.
Quantity
8 g
Type
reactant
Reaction Step One
Name
3-bromopropylamine hydrobromide
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.